Cas no 7766-50-9 (11-Bromo-1-undecene)

11-Bromo-1-undecene (CAS 24764-90-5) is a versatile intermediate in organic synthesis, featuring both a terminal alkene and a bromoalkyl functional group. This bifunctional compound is particularly valuable in cross-coupling reactions, polymer chemistry, and the preparation of fine chemicals. Its long hydrocarbon chain enhances solubility in nonpolar solvents, while the reactive bromine and alkene moieties enable selective modifications, such as nucleophilic substitutions or olefin metathesis. The compound’s stability under standard conditions and well-defined reactivity make it a reliable building block for constructing complex molecular architectures, including surfactants, liquid crystals, and pharmaceutical precursors. Its purity and consistent performance are critical for reproducible synthetic outcomes.

11-Bromo-1-undecene structure

Product Name:11-Bromo-1-undecene

CAS No:7766-50-9

MF:C₁₁H₂₁Br

MW:233.18844294548

MDL:MFCD00040825

CID:86041

PubChem ID:125307384

Update Time:2025-06-08

11-Bromo-1-undecene Chemical and Physical Properties

Names and Identifiers

- 11-bromo-1-undecene
- 11-Undecen-1-yl bromide
- 11-bromoundec-1-ene
- 1-Bromo-10-undecene
- 10-Undecenyl bromide
- NSC 139878
- 11-bromo-undec-1-ene
- YPLVPFUSXYSHJD-UHFFFAOYSA-N
- 11-bromoundecene
- undecylenyl bromide
- NSC139878
- n-undecylenic bromide
- w-undecylenyl bromide
- 11-bromanylundec-1-ene
- 11-Bromo-1-undecene #
- 11-Bromo-1-undece
- 1-bromoundec-10-ene
- 11-Bromo-1-undecene, purum, >=95.0% (GC)
- Undec-10-enyl bromide
- SCHEMBL215267
- AMY6138
- NSC-139878
- 1-bromundec-10-ene
- EN300-6767083
- DTXSID90300900
- GEO-03714
- FT-0607212
- 11-Bromo-1-undecene, 95%
- C11H21Br
- B3576
- AKOS015836171
- NCGC00166054-01
- A839156
- CS-W020160
- H10581
- GS-5499
- SY038269
- CHEMBL1702186
- MFCD00040825
- ?11-BROMO-1-UNDECENE
- 7766-50-9
- 1-Bromo-10-undecene; 10-Undecenyl bromide; NSC 139878
- 11-Bromo-1-undecene
- MDL： MFCD00040825
- Inchi： 1S/C11H21Br/c1-2-3-4-5-6-7-8-9-10-11-12/h2H,1,3-11H2
- InChI Key： YPLVPFUSXYSHJD-UHFFFAOYSA-N
- SMILES： BrCCCCCCCCCC=C
- BRN： 1753231

Computed Properties

Exact Mass: 232.08300
Monoisotopic Mass: 232.083
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 9
Complexity: 89
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 6
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Not determined
Density: 1.063 g/mL at 25 °C(lit.)
Melting Point: 55 ºC
Boiling Point: 115°C/5mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.468(lit.)
Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
Water Partition Coefficient: Soluble in water, 0.2422 mg/L @ 25°C (est).
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 0.00000
LogP: 4.68810

11-Bromo-1-undecene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
FLUKA BRAND F CODES：10-23
Hazardous Material Identification：
Safety Term：S26;S36
Risk Phrases：R36/38

11-Bromo-1-undecene Pricemore >>

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